Cas no 1804046-30-7 (Ethyl 2-(carboxymethyl)-3-hydrazinylbenzoate)

• Product Name: Ethyl 2-(carboxymethyl)-3-hydrazinylbenzoate
• CAS No: 1804046-30-7
• MF: C₁₁H₁₄N₂O₄
• MW: 238.239862918854
• CID: 4959612
• Update Time: 2025-06-10

Ethyl 2-(carboxymethyl)-3-hydrazinylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(carboxymethyl)-3-hydrazinylbenzoate

• Inchi： 1S/C11H14N2O4/c1-2-17-11(16)7-4-3-5-9(13-12)8(7)6-10(14)15/h3-5,13H,2,6,12H2,1H3,(H,14,15)
• InChI Key： FWKGPZBSOYCPFF-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC=C(C=1CC(=O)O)NN)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 283
• XLogP3: -1.4
• Topological Polar Surface Area: 102

Additional information on Ethyl 2-(carboxymethyl)-3-hydrazinylbenzoate

Comprehensive Overview of Ethyl 2-(carboxymethyl)-3-hydrazinylbenzoate (CAS No. 1804046-30-7)

Ethyl 2-(carboxymethyl)-3-hydrazinylbenzoate (CAS No. 1804046-30-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound combines a benzoate ester framework with a hydrazinyl moiety and a carboxymethyl substituent, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, where its hydrazine derivative properties may contribute to the development of novel therapeutic agents.

In recent years, the demand for hydrazine-based compounds like Ethyl 2-(carboxymethyl)-3-hydrazinylbenzoate has surged, driven by their role in designing inhibitors for enzymes such as monoamine oxidase (MAO) and other targets relevant to neurological disorders. The compound's ester group also offers synthetic flexibility, allowing for further modifications to enhance solubility or bioavailability. This adaptability aligns with the growing trend in green chemistry, where researchers prioritize sustainable and efficient synthetic routes.

The CAS No. 1804046-30-7 identifier is critical for ensuring traceability and compliance in global supply chains, particularly as regulatory bodies emphasize stricter documentation for chemical intermediates. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify the purity and structural integrity of this compound, addressing concerns about batch-to-batch consistency—a topic frequently raised in online forums and scientific discussions.

From an industrial perspective, Ethyl 2-(carboxymethyl)-3-hydrazinylbenzoate is often explored for its potential in crop protection formulations. Its benzoate backbone and reactive hydrazinyl group make it a candidate for developing herbicides or fungicides with improved environmental profiles. This aligns with the broader agricultural sector's shift toward bio-based solutions and reduced chemical footprints, a hot topic in sustainability-focused searches.

Despite its promise, handling hydrazine derivatives requires adherence to safety protocols, though the compound itself is not classified as hazardous under standard regulations. Researchers frequently search for storage conditions and stability data for such compounds, reflecting the need for accessible technical guidance. Suppliers often highlight these details to cater to academic and industrial users seeking reliable sourcing options.

In summary, Ethyl 2-(carboxymethyl)-3-hydrazinylbenzoate (CAS No. 1804046-30-7) represents a compelling case study in the intersection of synthetic chemistry and applied sciences. Its dual utility in pharmaceuticals and agrochemicals, combined with its alignment with green chemistry principles, ensures its relevance in contemporary research. As interest in tailor-made intermediates grows, this compound is poised to remain a focal point for innovation.